Cas no 89964-91-0 (1,4,7,10,13,19,22-Heptaoxa-16,25-diazacycloheptacosane-3,11,15,26-tetrone)
89964-91-0 structure
Product Name:1,4,7,10,13,19,22-Heptaoxa-16,25-diazacycloheptacosane-3,11,15,26-tetrone
CAS No:89964-91-0
MF:C18H30N2O11
MW:450.437606334686
CID:584696
PubChem ID:71327019
Update Time:2025-04-19
1,4,7,10,13,19,22-Heptaoxa-16,25-diazacycloheptacosane-3,11,15,26-tetrone Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10,13,19,22-Heptaoxa-16,25-diazacycloheptacosane-3,11,15,26-tetrone
- 89964-91-0
- DTXSID60756132
-
- Inchi: 1S/C18H30N2O11/c21-15-11-28-13-17(23)30-9-7-27-8-10-31-18(24)14-29-12-16(22)20-2-4-26-6-5-25-3-1-19-15/h1-14H2,(H,19,21)(H,20,22)
- InChI Key: CHEWPOLLKLOHDD-UHFFFAOYSA-N
- SMILES: O1CCNC(COCC(=O)OCCOCCOC(COCC(NCCOCC1)=O)=O)=O
Computed Properties
- Exact Mass: 450.18495978g/mol
- Monoisotopic Mass: 450.18495978g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 31
- Rotatable Bond Count: 0
- Complexity: 499
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 157Ų
1,4,7,10,13,19,22-Heptaoxa-16,25-diazacycloheptacosane-3,11,15,26-tetrone Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
89964-91-0 (1,4,7,10,13,19,22-Heptaoxa-16,25-diazacycloheptacosane-3,11,15,26-tetrone) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk